Cas no 1243107-50-7 (L-Valine Orlistat)

• Product Name: L-Valine Orlistat
• CAS No: 1243107-50-7
• MF: C₂₈H₅₁NO₅
• MW: 481.708249330521
• CID: 1060522
• PubChem ID: 25224932
• Update Time: 2025-06-07

L-Valine Orlistat Chemical and Physical Properties

Names and Identifiers

• L-Valine Orlistat
• [(2S)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-2-formamido-3-methylbutanoate
• N-formyl-L-valine-(1S)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]dodecyl ester
• BDBM50274021
• (S)-1-((2S,3S)-3-Hexyl-4-oxooxetan-2-yl)tridecan-2-yl formyl-L-valinate
• DTXSID30649380
• CHEMBL457232
• (2S)-1-[(2S,3S)-3-Hexyl-4-oxooxetan-2-yl]tridecan-2-yl N-formyl-L-valinate
• 1243107-50-7

• Inchi： 1S/C28H51NO5/c1-5-7-9-11-12-13-14-15-16-18-23(33-28(32)26(22(3)4)29-21-30)20-25-24(27(31)34-25)19-17-10-8-6-2/h21-26H,5-20H2,1-4H3,(H,29,30)/t23-,24-,25-,26-/m0/s1
• InChI Key： BKBOLZATQOJKKM-CQJMVLFOSA-N
• SMILES： O1C([C@@H](CCCCCC)[C@@H]1C[C@H](CCCCCCCCCCC)OC([C@H](C(C)C)NC=O)=O)=O

Computed Properties

• Exact Mass: 481.37700
• Monoisotopic Mass: 481.37672373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 22
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 85.19000
• LogP: 7.33210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Valine Orlistat

Research Brief on L-Valine Orlistat (1243107-50-7): Latest Advances in Chemical Biology and Pharmaceutical Applications

L-Valine Orlistat, a derivative of the well-known anti-obesity drug Orlistat, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, identified by the CAS number 1243107-50-7, represents a novel approach to modulating lipid metabolism and targeting obesity-related pathways. This research brief synthesizes the latest findings on L-Valine Orlistat, focusing on its molecular mechanisms, therapeutic potential, and recent advancements in preclinical and clinical studies.

Recent studies have elucidated the unique biochemical properties of L-Valine Orlistat, which distinguishes it from its parent compound. Unlike traditional Orlistat, which primarily inhibits pancreatic lipases, L-Valine Orlistat exhibits a broader spectrum of activity, including modulation of fatty acid synthase (FAS) and other key enzymes involved in lipid biosynthesis. This expanded mechanism of action suggests potential applications beyond obesity treatment, such as in metabolic disorders and certain cancers where lipid metabolism plays a critical role.

One of the most promising developments in L-Valine Orlistat research is its enhanced bioavailability and reduced gastrointestinal side effects compared to conventional Orlistat. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the L-Valine modification significantly improves the compound's solubility and absorption profile, addressing one of the major limitations of the original drug. This improvement could translate to better patient compliance and therapeutic outcomes in clinical settings.

In the context of cancer research, L-Valine Orlistat has shown remarkable potential as an anti-tumor agent. Several in vitro and in vivo studies have reported its ability to selectively target cancer cells with elevated lipogenic activity, particularly in breast and prostate cancer models. The compound's dual action - inhibiting both lipid metabolism and tumor growth pathways - positions it as a promising candidate for combination therapies with existing chemotherapeutic agents.

The synthesis and optimization of L-Valine Orlistat (1243107-50-7) have also seen significant progress. Recent patent filings reveal novel manufacturing processes that improve yield and purity while reducing production costs. These advancements are crucial for facilitating large-scale production and future commercialization of the compound. Additionally, structure-activity relationship (SAR) studies have identified key modifications that could further enhance the drug's efficacy and selectivity.

Despite these promising developments, challenges remain in the clinical translation of L-Valine Orlistat. Current research efforts are focused on addressing pharmacokinetic limitations, potential drug-drug interactions, and long-term safety profiles. Ongoing Phase II clinical trials are evaluating the compound's efficacy in obesity management, with preliminary results expected in late 2024. These studies will be critical in determining the therapeutic viability of L-Valine Orlistat and its potential position in the pharmaceutical market.

In conclusion, L-Valine Orlistat (1243107-50-7) represents an exciting advancement in chemical biology with broad therapeutic implications. Its unique pharmacological profile, improved physicochemical properties, and multi-targeted mechanism of action make it a compelling subject for continued research. As investigations progress, this compound may offer new treatment paradigms for obesity, metabolic disorders, and certain cancers, potentially filling unmet medical needs in these areas.